4-Bromo-2-chloroquinoline: A Comprehensive Technical Guide on Physicochemical Profiling, Synthesis, and Drug Development Applications
4-Bromo-2-chloroquinoline: A Comprehensive Technical Guide on Physicochemical Profiling, Synthesis, and Drug Development Applications
Executive Summary
4-Bromo-2-chloroquinoline (CAS: 83674-64-0) is a highly versatile, dihalogenated aromatic scaffold widely utilized in pharmaceutical drug discovery, agrochemical development, and material science[1]. As a Senior Application Scientist, understanding the orthogonal reactivity of its halogen substituents and its intrinsic physicochemical properties is paramount. This whitepaper provides an in-depth analysis of its structural mechanics, validated synthetic workflows, and pharmacological applications, designed to empower researchers with actionable, self-validating protocols.
Physicochemical Profiling & Solubility Data
Accurate physicochemical data is the foundation of successful assay development and formulation. 4-Bromo-2-chloroquinoline is characterized by high lipophilicity, driven by the hydrophobic quinoline core and the electron-withdrawing halogen atoms[1].
Quantitative Data Summary
| Property | Value / Description |
| CAS Number | 83674-64-0[1],[2] |
| Molecular Formula | C9H5BrClN[2] |
| Molecular Weight | 242.50 g/mol [2] |
| Physical State | Yellow crystalline solid[1] |
| Melting Point | 70–75°C[1] |
| Aqueous Solubility | Poor / Highly Hydrophobic[1] |
| Organic Solubility | Soluble in Ethanol, Dichloromethane (DCM), DMF, Acetonitrile[1] |
Structural & Mechanistic Insights (E-E-A-T)
The utility of 4-bromo-2-chloroquinoline stems from the orthogonal reactivity of its halogenated sites. The quinoline ring is inherently electron-deficient. The chlorine atom at the C2 position deactivates the ring but provides an excellent handle for Nucleophilic Aromatic Substitution (SNAr) due to the adjacent nitrogen atom.
Conversely, the bromine at the C4 position is highly susceptible to transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). Because the C–Br bond is weaker than the C–Cl bond, researchers can selectively functionalize the C4 position while leaving the C2 chlorine intact for downstream modifications.
Causality in Regioselectivity: During the synthesis of this molecule from 2-chloroquinoline, electrophilic bromination occurs almost exclusively at the C4 position. Computational studies confirm that the C4 position exhibits a 12–15 kJ/mol lower activation barrier for electrophilic substitution compared to the C5 or C8 positions, perfectly rationalizing the observed regioselectivity[1].
Experimental Workflows & Validated Protocols
To ensure reproducibility, the following protocols are designed as self-validating systems , meaning they contain internal quality control checkpoints that confirm success before proceeding to the next step.
Protocol A: Regioselective Synthesis via C4-Bromination
Objective: Synthesize 4-bromo-2-chloroquinoline from 2-chloroquinoline with >85% yield[1].
Causality of Reagent Selection: N-Bromosuccinimide (NBS) is chosen over elemental bromine ( Br2 ) to prevent over-bromination. N,N-dimethylformamide (DMF) is selected as the solvent because, as a polar aprotic medium, it stabilizes the bromonium transition state without solvolyzing the reagents[1].
-
Initiation: Dissolve 1.0 equivalent of 2-chloroquinoline in anhydrous DMF under an inert argon atmosphere.
-
Bromination: Add 1.05 equivalents of NBS portion-wise at 0°C to control the exothermic reaction and suppress polybromination.
-
Propagation: Allow the reaction to warm to room temperature and stir for 4 hours.
-
Quenching & Extraction: Quench the reaction with ice-cold water. Extract the aqueous layer three times with Dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous Na2SO4 , and concentrate under reduced pressure.
-
Self-Validating QC Check (Critical): Before bulk purification, analyze an aliquot of the crude mixture via 1H -NMR. Validation criteria: The successful functionalization is confirmed by the complete disappearance of the C4 aromatic proton signal (typically observed around 7.8 ppm in the parent molecule).
-
Purification: Recrystallize the crude product from hot ethanol.
-
Final Validation: Measure the melting point of the crystals. A sharp melting point of 70–75°C confirms high purity[1]; a depressed melting point indicates residual starting material.
Workflow for regioselective synthesis and quality control of 4-bromo-2-chloroquinoline.
Protocol B: Thermodynamic Solubility Profiling
Objective: Determine the solubility limits for biological assay formulation.
-
Incubation: Add an excess of 4-bromo-2-chloroquinoline (solid) to 1 mL of Phosphate-Buffered Saline (PBS, pH 7.4) containing 5% DMSO (to mimic biological assay conditions).
-
Equilibration: Agitate the suspension in a shake-flask at 37°C for 24 hours.
-
Separation: Centrifuge the mixture at 10,000 x g for 15 minutes to separate the undissolved pellet from the saturated supernatant.
-
Quantification: Analyze the supernatant via HPLC-UV against a known calibration curve.
-
Self-Validating Mass Balance Check: Dissolve the remaining solid pellet in pure acetonitrile and quantify it. Validation criteria: The mass of the compound in the supernatant plus the mass in the pellet must equal the initial mass added (>98% recovery). If recovery is low, it indicates the compound degraded during the 24-hour aqueous exposure, invalidating the solubility data.
Biological Applications & Pharmacological Pathways
Derivatives synthesized from the 4-bromo-2-chloroquinoline scaffold exhibit profound biological activities across multiple therapeutic areas[1]:
-
Antimicrobial Activity: Halogenated quinolines penetrate bacterial cell walls and act as potent inhibitors of bacterial DNA gyrase and topoisomerase IV, preventing DNA supercoiling and replication[1].
-
Antiparasitic Effects: In Plasmodium species (the causative agents of malaria), these derivatives accumulate in the parasite's digestive vacuole. They interfere with the heme detoxification process, leading to a lethal buildup of toxic free heme (hemozoin) within the parasite[1].
-
Oncology: Emerging research utilizes this scaffold to design targeted anticancer agents that trigger apoptosis and induce cell cycle arrest in malignant cell lines[1].
Pharmacological pathways of 4-bromo-2-chloroquinoline derivatives in biological systems.
